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Introduction

Titanium aluminum carbide (Ti3AIC2), a prominent member of the MAX phase family of ternary
carbides and nitrides, has garnered significant attention for its unique combination of metallic
and ceramic properties.[1][2][3] These materials exhibit excellent electrical and thermal
conductivity, good machinability, exceptional thermal shock resistance, and high-temperature
stability.[2][4] When incorporated into ceramic matrix composites (CMCs), Ti3AIC2 serves as a
reinforcing agent that can significantly enhance the mechanical, thermal, and electrical
properties of the resulting composite material. These composites are promising for a wide
range of applications, including high-temperature structural components, heat exchangers, and
electrical contact materials.[1][2][4]

This document provides detailed application notes and experimental protocols for the utilization
of TIBAIC2 in CMCs, aimed at researchers and scientists in materials science and related
fields.
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Data Presentation: Properties of Ti3AIC2 Reinforced
CMCs

The following tables summarize the quantitative data on the properties of various Ti3AIC2-

reinforced ceramic matrix composites.

Table 1: Mechanical Properties of Ti3AIC2 Reinforced CMCs
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Table 2: Thermal and Electrical Properties of Ti3AIC2 and its Composites

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://synsint.com/index.php/synsint/article/view/103
https://www.researchgate.net/publication/326406410_Effect_of_Ti_3_AlC_2_Content_on_Mechanical_Properties_of_Ti_3_AlC_2_ZA27_Composites
https://www.researchgate.net/publication/227933405_Synthesis_and_Characterization_of_Ti3AlC2
https://www.researchgate.net/publication/353478114_Preparation_and_mechanical_properties_of_titanium_alloy_matrix_composites_reinforced_by_Ti3AlC_and_TiC_ceramic_particulates
https://inis.iaea.org/records/f9n0a-d2e65
https://www.researchgate.net/publication/251125139_Synthesis_and_Mechanical_Properties_of_Ti3AlC2_by_Spark_Plasma_Sintering
https://researchdiscovery.drexel.edu/esploro/outputs/journalArticle/Synthesis-and-Characterization-of-Ti3AlC2/991019170502504721
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#application-notes-and-protocols-ti3alc2-in-ceramic-matrix-composites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Thermal Coefficient .
o Electrical
. Temperatur  Conductivit of Thermal o
Material . Resistivity Reference
eRange (K) vy Expansion @m)
‘m
ON.m—l.K—1) (10—6 K—1)
Pure Ti3AIC2 473 - 1473 22.6t0 26.4 9.3 - [12][13]
. 3.4x1075to
Pure Ti3AIC2 300 - 1173 - - [12][13]
1.1x1074
Ti3AIC2- Electrical
Sintered at o
nano-Cu (1:1 - - Conductivity: [1]
1050 °C
wt) 75% IACS
Pure Ti3AIC2 15 - 300 Max at~75 K - - [14]

Experimental Protocols

This section details the methodologies for key experiments involving the synthesis of Ti3AIC2
and the fabrication and characterization of Ti3BAIC2-reinforced CMCs.

Protocol 1: Synthesis of Ti3AIC2 Powder via Molten Salt
Method

This protocol describes a relatively low-temperature method for synthesizing nanosized
Ti3AIC2 powder.[2]

1. Materials and Equipment:

 Titanium (Ti) powder

e Aluminum (Al) powder

o Graphite (C) powder

e Sodium chloride (NaCl)

e Potassium chloride (KCI)

o Ball mill

o Tube furnace with controlled atmosphere capabilities
e Alumina crucible

e Deionized water

e Centrifuge
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» Drying oven
2. Procedure:

o Powder Preparation: Stoichiometric amounts of Ti, Al, and C powders (e.g., molar ratio 3:1:2)
are mixed with a NaCI-KClI salt mixture (e.g., 10:1 salt to reactant mass ratio).

e Milling: The powder mixture is ball-milled to ensure homogeneity.

 Sintering: The milled powder is placed in an alumina crucible and heated in a tube furnace
under an inert atmosphere (e.g., Argon). The synthesis can be carried out under different
temperature and time conditions, for example:

e 900 °C for 10 hours
e 950 °C for 5 hours
e 1000 °C for 2 hours[2]

« Purification: After cooling, the product is washed repeatedly with deionized water to dissolve
the salt matrix. Centrifugation is used to separate the Ti3AIC2 powder from the salt solution.
e Drying: The purified Ti3AIC2 powder is dried in an oven.

Protocol 2: Fabrication of Ti3AIC2-Reinforced CMCs via
Spark Plasma Sintering (SPS)

SPS is a rapid sintering technique that allows for the densification of powders at lower
temperatures and shorter times compared to conventional methods.[5][15]

1. Materials and Equipment:

e Ceramic matrix powder (e.g., TiAl, TiC)
e Synthesized Ti3AIC2 powder

e Spark Plasma Sintering (SPS) system
o Graphite die and punches

2. Procedure:

o Powder Mixing: The desired weight percentage of Ti3AIC2 powder is mixed with the ceramic
matrix powder. The mixing can be done through ball milling to ensure a homogeneous
distribution.

e Die Loading: The powder mixture is loaded into a graphite die.
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Sintering: The die is placed in the SPS chamber. A typical SPS cycle for a TiAI-Ti3AIC2
composite involves:

Heating to 900 °C.
Applying a pressure of 40 MPa.
Holding for a short duration, for example, 420 seconds.[5]

Cooling and Extraction: The sample is cooled down, and the densified composite is extracted
from the die.

Protocol 3: Characterization of TiSAIC2-Reinforced
CMCs

1.

Microstructural Characterization:

Scanning Electron Microscopy (SEM): Used to observe the microstructure, including grain
size, phase distribution, and porosity of the composites. Energy-Dispersive X-ray
Spectroscopy (EDS) can be coupled with SEM to determine the elemental composition of
different phases.[15]

X-ray Diffraction (XRD): Employed to identify the crystalline phases present in the
synthesized powder and the final composite.

. Mechanical Properties Testing:

Vickers Hardness: Measured by making indentations on the polished surface of the
composite using a Vickers indenter under a specific load.[5][15]

Flexural Strength: Typically determined by a three-point bending test on rectangular bar
specimens.[5]

Fracture Toughness: Can be evaluated using the single-edge-notched-beam (SENB)
method.[5]

. Thermophysical Properties Analysis:

Thermal Diffusivity: Determined using the Laser Flash Analysis (LFA) method.[15]
Specific Heat Capacity: Measured by LFA using a reference sample.[15]

Thermal Conductivity: Calculated from the measured thermal diffusivity, specific heat
capacity, and density of the composite.[15]
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Caption: Logical flow from components to enhanced composite properties.

Experimental Workflow Diagram
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Caption: Workflow for synthesis, fabrication, and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body-img#application-notes-and-protocols-ti3alc2-in-ceramic-matrix-composites
https://www.benchchem.com/product/b15886947?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2079-6412/12/12/1928
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

2. Synthesis and characterization of nanosized Ti3AIC2 ceramic powder by elemental
powders of Ti, Al and C in molten salt [jmst.org]

. researchgate.net [researchgate.net]
. mdpi.com [mdpi.com]

. synsint.com [synsint.com]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

© 0O N o o M~ W

. Preparation and mechanical properties of titanium alloy matrix composites reinforced by
Ti3AIC and TiC ceramic particulates [inis.iaea.org]

10. researchgate.net [researchgate.net]

11. Research Portal [researchdiscovery.drexel.edu]
12. researchgate.net [researchgate.net]

13. ceramic-science.com [ceramic-science.com]
14. researchgate.net [researchgate.net]

15. Publishers Panel [journalofkonbin.com]

To cite this document: BenchChem. [Application Notes and Protocols: Ti3AIC2 in Ceramic
Matrix Composites]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15886947/docs#application-notes-and-protocols-
ti3alc2-in-ceramic-matrix-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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